Cas no 321438-86-2 ([6-(methylsulfanyl)pyridin-3-yl]boronic acid)

• Product Name: [6-(methylsulfanyl)pyridin-3-yl]boronic acid
• CAS No: 321438-86-2
• MF: C₆H₈BNO₂S
• MW: 169.009220123291
• MDL: MFCD03788238
• CID: 92719
• PubChem ID: 329826156
• Update Time: 2025-04-18

[6-(methylsulfanyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)pyridin-3-ylboronic acid
• 6-(Methylthio)pyridine-3-boronic acid
• (6-methylsulfanylpyridin-3-yl)boronic acid
• 2-(Methylthio)pyridine-3-boronic acid
• 2-(Methylthio)-pyridine-5-boronic acid
• 2-Methylthiopyridine-5-boronic acid
• 2-(METHYLTHIO)-5-PYRIDINYL-BORONIC ACID
• [6-(methylsulfanyl)pyridin-3-yl]boronic acid
• PS-9636
• 2-Methylthiopyridine-5-boronic acid, AldrichCPR
• J-501634
• (6-(methylthio)pyridin-3-yl)boronic acid
• 6-methylsulfanyl-pyridine-3-boronic acid
• DTXSID60376379
• SY255260
• 321438-86-2
• SCHEMBL212497
• AKOS006344170
• MFCD03788238
• C6H8BNO2S
• UXWKVPJOPVIIRU-UHFFFAOYSA-N
• 2-(4,6-diphenyl-1,3,5-triazin-2-yl)-5-(hexyl)oxyphenol
• 6-(Methylthio)pyridin-3-ylboronicacid
• FT-0608853
• FD10014
• 6-methylthiopyridin-3-ylboronic acid
• CS-0063918
• 6-(Methylsulphanyl)pyridine-3-boronic acid
• CHEMBL3236875
• 6-(Methylthio)pyridine-3-boronic acid(contains varying amounts of Anhydride)
• DB-081175
• 6-(methylsulfanyl)pyridin-3-ylboronic acid
• 681-804-4

• MDL： MFCD03788238
• Inchi： 1S/C6H8BNO2S/c1-11-6-3-2-5(4-8-6)7(9)10/h2-4,9-10H,1H3
• InChI Key： UXWKVPJOPVIIRU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(B(O)O)=CN=1

Computed Properties

• Exact Mass: 169.03700
• Monoisotopic Mass: 169.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 78.6A^2

Experimental Properties

• Color/Form: Whitish powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 368.0±52.0 °C at 760 mmHg
• Flash Point: 176.4±30.7 °C
• Refractive Index: 1.586
• PSA: 78.65000
• LogP: -0.51670
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

[6-(methylsulfanyl)pyridin-3-yl]boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers